N-(2-chlorophenyl)-2-(2-pyrimidinylthio)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-pyrimidin-2-ylsulfanylacetamide
• InChI: InChI=1S/C12H10ClN3OS/c13-9-4-1-2-5-10(9)16-11(17)8-18-12-14-6-3-7-15-12/h1-7H,8H2,(H,16,17)
• InChI Key: DASBNEJYUBJKIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NC=CC=N2)Cl
• Molecular Formula: C12H10ClN3OS
• Molecular Weight: 279.75 g/mol

Description

Synthesis Analysis

The synthesis of N-(2-chlorophenyl)-2-(2-pyrimidinylthio)acetamide and related compounds involves multiple steps, including cyanoacylation, condensation, and reactions with different electrophiles to yield a variety of heterocyclic derivatives. Multisubstituted 2-aminothiophenes, for example, can be cyanoacylated to form cyanoacetamides, which are key intermediates in the synthesis of pyrido[1,2-a]thieno[3,2-e]pyrimidine derivatives, quinolines, and pyridin-2-one derivatives. These processes highlight the compound's role as a precursor in synthesizing complex heterocycles with antimicrobial properties (Behbehani et al., 2012).

Molecular Structure Analysis

The molecular structure of N-(2-chlorophenyl)-2-(2-pyrimidinylthio)acetamide and its derivatives has been elucidated through various analytical techniques, including X-ray crystallography. These analyses have confirmed the proposed structures, showing orientations and conformations significant for understanding the compound's chemical behavior and reactivity (Narayana et al., 2016).

Chemical Reactions and Properties

N-(2-chlorophenyl)-2-(2-pyrimidinylthio)acetamide participates in various chemical reactions, leading to the formation of novel compounds with potential biological activities. Its reactivity has been explored in the context of synthesizing compounds with antimicrobial and potentially antiviral properties. The compound's ability to undergo transformations through interactions with different chemical reagents underlines its versatility as a chemical building block (Saravanan et al., 2016).

Physical Properties Analysis

The physical properties of N-(2-chlorophenyl)-2-(2-pyrimidinylthio)acetamide, such as solubility, melting point, and crystalline structure, are crucial for its application in synthesis and drug design. The crystalline structure, determined through X-ray diffraction, reveals information about molecular conformations and intermolecular interactions, which are vital for predicting the compound's behavior in various chemical environments (Subasri et al., 2016).

Chemical Properties Analysis

The chemical properties of N-(2-chlorophenyl)-2-(2-pyrimidinylthio)acetamide, including reactivity, stability, and interaction with various functional groups, play a significant role in its applications in organic synthesis and drug discovery. Studies have explored its reactions with different nucleophiles and electrophiles, leading to the formation of complex molecules with potential biological activities (Jansukra et al., 2021).